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Compound of Interest

Ethyl 3-methylpyridazine-4-
Compound Name:
carboxylate

cat. No.: B1282719

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available data and
experimental protocols related to Ethyl 3-methylpyridazine-4-carboxylate. Due to the limited
availability of specific experimental data for this compound in publicly accessible literature, this
guide also furnishes generalized, yet detailed, experimental protocols that are standard in
organic chemistry for the synthesis and characterization of similar heterocyclic compounds.

Core Compound Data

A summary of the known quantitative data for Ethyl 3-methylpyridazine-4-carboxylate is
presented below. It is important to note that a specific melting point for this compound is not
readily available in the cited literature.

Property Value Source
Molecular Formula CsH10N20:2 [1]
Molecular Weight 166.18 g/mol [1]

CAS Number 98832-80-5 [1]
Melting Point Data not available
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Experimental Protocols
Representative Synthesis of Ethyl 3-methylpyridazine-4-
carboxylate

While a detailed, step-by-step published synthesis for Ethyl 3-methylpyridazine-4-
carboxylate is not available, a plausible and representative synthetic route can be constructed
based on established methods for pyridazine synthesis. One such approach involves a hetero-
Diels-Alder reaction followed by an oxidation step.

Reaction Scheme:

A 1,2-diaza-1,3-diene can react with an appropriate dienophile, such as ethyl vinyl ether, in a
hetero-Diels-Alder cycloaddition to form a tetrahydropyridazine intermediate. Subsequent
oxidation of this intermediate would yield the aromatic pyridazine ring of the target compound.

Materials and Reagents:

e 1,2-diaza-1,3-diene precursor

Ethyl vinyl ether

Anhydrous solvent (e.g., Toluene, Dichloromethane)

Oxidizing agent (e.g., Manganese dioxide, DDQ)

Anhydrous Magnesium Sulfate or Sodium Sulfate

Solvents for extraction and chromatography (e.g., Ethyl acetate, Hexane)

Silica gel for column chromatography
Procedure:

o Reaction Setup: A dried round-bottom flask is charged with the 1,2-diaza-1,3-diene precursor
under an inert atmosphere (e.g., Nitrogen or Argon). Anhydrous toluene is added, and the
mixture is stirred.
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o Cycloaddition: Ethyl vinyl ether is added to the reaction mixture. The flask is then heated to
reflux and the reaction progress is monitored by Thin Layer Chromatography (TLC).

o Work-up: Upon completion of the reaction, the solvent is removed under reduced pressure.
The crude residue, containing the tetrahydropyridazine intermediate, is dissolved in a
suitable solvent like dichloromethane.

o Oxidation: The oxidizing agent (e.g., activated manganese dioxide) is added portion-wise to
the solution at room temperature. The reaction is stirred until the starting material is
consumed, as indicated by TLC.

 Purification: The reaction mixture is filtered through a pad of celite to remove the oxidizing
agent. The filtrate is concentrated, and the crude product is purified by column
chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent.

o Characterization: The purified fractions are combined, and the solvent is evaporated to yield
Ethyl 3-methylpyridazine-4-carboxylate. The structure and purity of the final compound
should be confirmed by spectroscopic methods such as *H NMR, 13C NMR, and mass
spectrometry.

Melting Point Determination

The melting point of a solid organic compound is a crucial physical property for its identification
and purity assessment. The following is a standard protocol for determining the melting point
using a capillary melting point apparatus.[2][3][4]

Apparatus and Materials:

Melting point apparatus

Capillary tubes (sealed at one end)

The solid sample of Ethyl 3-methylpyridazine-4-carboxylate

Mortar and pestle

Procedure:
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o Sample Preparation: A small amount of the dry, crystalline sample is placed in a mortar and
finely powdered.[3]

o Capillary Tube Filling: The open end of a capillary tube is pressed into the powdered sample.
The tube is then inverted and tapped gently on a hard surface to pack the sample into the
sealed end. A sample height of 2-3 mm is ideal.[4]

o Apparatus Setup: The filled capillary tube is placed in the sample holder of the melting point
apparatus.[4]

¢ Measurement:

o Rapid Determination (Optional): The sample is heated rapidly to get an approximate
melting range. This helps in saving time for the accurate determination.

o Accurate Determination: A fresh sample is heated to a temperature about 10-15 °C below
the approximate melting point. The heating rate is then slowed to 1-2 °C per minute.[4]

e Observation and Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire sample
becomes a clear liquid is recorded as the end of the melting range. For a pure compound,
this range should be sharp (typically 0.5-2 °C).

Visualizations

The following diagrams illustrate the generalized workflows for the synthesis and
characterization of an organic compound like Ethyl 3-methylpyridazine-4-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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